Cas no 64107-36-4 (3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]-)

• Product Name: 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]-
• CAS No: 64107-36-4
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 1669391
• PubChem ID: 4531915
• Update Time: 2025-04-21

3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)thio]-
• 2-benzylsulfanylpyridine-3-carbaldehyde
• 2-(benzylsulfanyl)nicotinaldehyde
• 64107-36-4
• CHEMBL1357063
• 2-[(Phenylmethyl)thio]pyridine-3-carboxaldehyde
• AE-411/41415629
• SMR000475810
• SCHEMBL9250621
• DTXSID301332221
• UMBWHNVNGRJLHG-UHFFFAOYSA-N
• HMS2778L14
• 2-(Benzylthio)nicotinaldehyde
• MLS001179435

• Inchi： 1S/C13H11NOS/c15-9-12-7-4-8-14-13(12)16-10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： UMBWHNVNGRJLHG-UHFFFAOYSA-N
• SMILES： S(C1C(C=O)=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.05623
• Monoisotopic Mass: 229.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 29.96